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Compound of Interest

Compound Name: Chlorodimethylsilane

Cat. No.: B094632 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core properties,

applications, and safety protocols for chlorodimethylsilane (CAS 1066-35-9). The information

is intended for use by professionals in research, development, and manufacturing who utilize

this versatile organosilicon compound.

Physicochemical Properties
Chlorodimethylsilane, also known as dimethylchlorosilane (DMCS), is a colorless, fuming

liquid with a pungent odor.[1][2] It is a highly reactive and flammable compound, primarily used

as a reagent in organic synthesis and as a precursor for silicone polymers.[1][2]

Table 1: Physicochemical Data for Chlorodimethylsilane

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b094632?utm_src=pdf-interest
https://www.benchchem.com/product/b094632?utm_src=pdf-body
https://www.benchchem.com/product/b094632?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/sds/aldrich/386529
https://cymitquimica.com/cas/1066-35-9/
https://www.sigmaaldrich.com/US/en/sds/aldrich/386529
https://cymitquimica.com/cas/1066-35-9/
https://www.benchchem.com/product/b094632?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094632?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

CAS Number 1066-35-9 [3][4]

Molecular Formula C₂H₇ClSi [2][3]

Molecular Weight 94.62 g/mol [3][4]

Density 0.852 g/mL at 25 °C [3][4][5]

Boiling Point 34.7 °C [3][4]

Melting Point -111 °C [3][4][5]

Flash Point -23 °C (-9.4 °F) (closed cup) [6]

Vapor Pressure 8.56 psi (at 20 °C) [4]

Vapor Density 4 (vs air) [4]

Refractive Index n20/D 1.383 [3][4]

Solubility
Reacts with water. Miscible

with organic solvents.
[2]

Safety and Handling
Chlorodimethylsilane is classified as a hazardous substance and requires strict safety

protocols for handling and storage. It is extremely flammable, corrosive, and toxic if inhaled.[5]

[6] In contact with water, it releases flammable gases.[5]

Table 2: GHS Hazard Information
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Hazard Class Category Hazard Statement Pictogram

Flammable Liquids 1

H224: Extremely

flammable liquid and

vapor

🔥

Substances and

mixtures which in

contact with water,

emit flammable gases

3

H261: In contact with

water releases

flammable gas

🔥

Skin

Corrosion/Irritation
1A

H314: Causes severe

skin burns and eye

damage

corrosive

Acute Toxicity,

Inhalation
3 H331: Toxic if inhaled 💀

Serious Eye

Damage/Eye Irritation
1

H318: Causes serious

eye damage
corrosive

Data compiled from multiple safety data sheets.[5][6][7]

Safe Handling Workflow
Due to its hazardous nature, a stringent workflow must be followed when handling

chlorodimethylsilane. This includes the use of appropriate personal protective equipment

(PPE), working in a well-ventilated area, and having emergency procedures in place.
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Safe Handling Workflow for Chlorodimethylsilane

Preparation

Handling

Cleanup & Disposal

Emergency Response

Assess all potential hazards
and review SDS.

Wear appropriate PPE:
- Chemical resistant gloves

- Safety goggles and face shield
- Flame-retardant lab coat

- Respiratory protection

Work in a chemical fume hood.
Ensure emergency shower and
eyewash station are accessible.

Remove all ignition sources.

Handle under an inert atmosphere
(e.g., nitrogen or argon)

to prevent contact with moisture.

Use spark-proof tools and
grounded equipment to prevent

static discharge.

Keep container tightly sealed
when not in use.

Clean all equipment thoroughly
after use.

Dispose of waste according to
institutional and local regulations.

Spill

Evacuate the area and
increase ventilation.

Fire

Use dry sand, dry chemical, or
alcohol-resistant foam.

DO NOT use water.

Exposure

Move to fresh air if inhaled.
Flush skin/eyes with water for at least 15 minutes.

Seek immediate medical attention.

Click to download full resolution via product page

A logical workflow for the safe handling of chlorodimethylsilane.
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Applications in Synthesis
Chlorodimethylsilane is a valuable reagent in organic chemistry, primarily for the introduction

of the dimethylsilyl group and as a reducing agent.

Reductive Etherification
A notable application of chlorodimethylsilane is in the reductive etherification of ketones and

aldehydes with alcohols to produce unsymmetrical ethers.[8][9] This reaction is advantageous

as chlorodimethylsilane acts as both a reducing agent and a Lewis acid, simplifying the

reaction setup.[9][10]

The following is a general procedure for the reductive etherification of a carbonyl compound

with an alcohol using chlorodimethylsilane.[8]

Reaction Setup: In a reaction vessel under an inert atmosphere (e.g., argon), combine the

carbonyl compound (1.0 equivalent) and the alcohol (1.1 equivalents) in a suitable solvent

such as acetonitrile.

Addition of Reagent: Add chlorodimethylsilane (1.1 equivalents) to the mixture.

Reaction: Stir the reaction mixture at room temperature for approximately 12 hours.

Quenching: Quench the reaction by adding a small amount of aqueous sodium bicarbonate

solution.

Workup and Purification: The product can then be isolated and purified using standard

techniques such as extraction and column chromatography.
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Reductive Etherification Workflow

Start

Combine carbonyl compound and alcohol
in acetonitrile under inert atmosphere.

End

Add chlorodimethylsilane (CDMS)
to the reaction mixture.

Stir the mixture at room temperature
for 12 hours.

Quench the reaction with aqueous
sodium bicarbonate.

Isolate and purify the ether product
via extraction and chromatography.

Click to download full resolution via product page

A general workflow for reductive etherification using chlorodimethylsilane.

Synthesis of Silicone Polymers
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Chlorodimethylsilane serves as a monomer in the synthesis of silicone polymers, such as

polydimethylsiloxane (PDMS).[2] While dichlorodimethylsilane is more commonly used for

this purpose, the underlying principle of hydrolysis and condensation is similar. The Si-Cl bond

is readily hydrolyzed to form silanols, which then undergo condensation to form siloxane bonds

(-Si-O-Si-), the backbone of silicone polymers.[11]

The following protocol is adapted from the synthesis of PDMS using a related dichlorosilane

and illustrates the general steps.[11]

Hydrolysis: The chlorosilane precursor is mixed with a solvent (e.g., dichloromethane) and

then water is slowly added. This reaction is typically carried out with stirring at an elevated

temperature (e.g., 60 °C) for several hours. This step results in the formation of silanol

intermediates.

Separation: The resulting mixture will separate into an aqueous layer containing hydrochloric

acid and an organic layer containing the hydrolyzed silane. The aqueous layer is removed.

Neutralization and Purification: The organic layer is washed, for instance with a sodium

bicarbonate solution, to neutralize any remaining acid and then purified to yield the silanol

monomer.

Polymerization: The purified silanol monomer is then polymerized through a condensation

reaction, often at high temperatures and sometimes with the aid of a catalyst, to form the

final polydimethylsiloxane polymer.

Surface Modification
Chlorodimethylsilane is also utilized for the silanization of surfaces to alter their properties,

such as increasing hydrophobicity or improving adhesion.[12] The reactive Si-Cl bond can react

with hydroxyl groups on surfaces like glass or silicon wafers to form a stable siloxane linkage,

covalently bonding the dimethylsilyl group to the surface.[12]

Reactivity
The primary reactivity of chlorodimethylsilane is centered around the silicon-chlorine and

silicon-hydrogen bonds.
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Reaction with Water: It reacts violently with water and moisture to produce hydrogen chloride

and flammable hydrogen gas.[6] This hydrolytic instability necessitates handling under

anhydrous conditions.

Reaction with Alcohols: As described in the reductive etherification section, it reacts with

alcohols.

Lewis Acidity: The silicon atom can act as a Lewis acid, facilitating various chemical

transformations.[9][10]

The reaction with water proceeds via nucleophilic attack of water on the silicon atom, leading to

the displacement of the chloride ion and subsequent elimination to form siloxanes and HCl.

Conclusion
Chlorodimethylsilane (CAS 1066-35-9) is a highly versatile and reactive chemical with

significant applications in organic synthesis and polymer chemistry. Its utility is, however,

matched by its hazardous nature, demanding strict adherence to safety protocols. A thorough

understanding of its properties, reactivity, and handling requirements, as outlined in this guide,

is essential for its safe and effective use in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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